Cas no 104802-80-4 (Ethanol,2-[[7-methyl-2-(methylthio)-7H-purin-6-yl]amino]-)

• Product Name: Ethanol,2-[[7-methyl-2-(methylthio)-7H-purin-6-yl]amino]-
• CAS No: 104802-80-4
• MF: C₉H₁₃N₅OS
• MW: 239.297419309616
• CID: 156125
• PubChem ID: 3064498
• Update Time: 2025-04-19

Ethanol,2-[[7-methyl-2-(methylthio)-7H-purin-6-yl]amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[[7-methyl-2-(methylthio)-7H-purin-6-yl]amino]-
• 2-[(7-methyl-2-methylsulfanylpurin-6-yl)amino]ethanol
• 2-((7-Methyl-2-(methylthio)-7H-purin-6-yl)amino)ethanol
• 2-methylthio-6-hydroxyethylamino-7-methylpurine
• AC1MI7X0
• BRN 5558417
• Ethanol, 2-((7-methyl-2-(methylthio)-7H-purin-6-yl)amino)-
• LS-66898
• 104802-80-4
• DTXSID00146750

• Inchi： 1S/C9H13N5OS/c1-14-5-11-8-6(14)7(10-3-4-15)12-9(13-8)16-2/h5,15H,3-4H2,1-2H3,(H,10,12,13)
• InChI Key： NJBHDAQJSMGJKA-UHFFFAOYSA-N
• SMILES： S(C)C1N=C2C(=C(N=1)NCCO)N(C)C=N2

Computed Properties

• Exact Mass: 239.08429
• Monoisotopic Mass: 239.08408123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 75.86